Cas no 22074-92-6 (Ethanol, 2-chloro-, methylcarbamate)

• Product Name: Ethanol, 2-chloro-, methylcarbamate
• CAS No: 22074-92-6
• MF: C₄H₈ClNO₂
• MW: 137.564820289612
• CID: 912197
• PubChem ID: 4193692
• Update Time: 2025-04-19

Ethanol, 2-chloro-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-chloro-, methylcarbamate
• methyl-carbamic acid-(2-chloro-ethyl ester)
• 2-Chloroethyl methylcarbamate
• 22074-92-6
• SCHEMBL8282495
• AKOS006278951

• Inchi： 1S/C4H8ClNO2/c1-6-4(7)8-3-2-5/h2-3H2,1H3,(H,6,7)
• InChI Key： QFAYNDIHWGJSRD-UHFFFAOYSA-N
• SMILES： ClCCOC(NC)=O

Computed Properties

• Exact Mass: 155.035
• Monoisotopic Mass: 137.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• PSA: 69.56